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Compound of Interest

Compound Name: B022

Cat. No.: B605900 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of B022, a potent and selective NF-κB-inducing kinase (NIK) inhibitor.

Researchers, scientists, and drug development professionals are advised to adhere to these

procedural guidelines to ensure a safe laboratory environment and compliance with waste

disposal regulations.

B022, with CAS number 1202764-53-1, is a chemical compound used in research to study the

NF-κB signaling pathway.[1][2][3][4][5] While specific hazard information is not detailed in

readily available public sources, as a bioactive small molecule, it should be handled with care.

The following procedures are based on general best practices for chemical laboratory waste

and should be supplemented by a thorough review of the specific Safety Data Sheet (SDS)

provided by the supplier.

Quantitative Data Summary
For safe handling and disposal, key quantitative data for B022 are summarized below.
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Property Value Source

CAS Number 1202764-53-1 [1][2][3]

Molecular Formula C₁₉H₁₆ClN₅OS [2]

Molecular Weight 397.88 g/mol [1][2]

Ki (NIK) 4.2 nM [1][2][5]

Solubility in DMSO ≥ 80 mg/mL [1]

Experimental Protocols: Disposal Procedures
The proper disposal of B022, and materials contaminated with it, is crucial to prevent

environmental contamination and ensure personnel safety. The following step-by-step protocol

should be followed.

1. Personal Protective Equipment (PPE): Before handling B022 or its waste, all personnel must

wear appropriate PPE:

Standard laboratory coat

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

2. Waste Segregation and Collection:

Solid Waste:

All solid waste contaminated with B022, including unused powder, contaminated personal

protective equipment (gloves, etc.), weigh boats, and filter papers, should be collected in a

designated, clearly labeled hazardous waste container.

The container must be sealable and made of a material compatible with chemical waste.

Liquid Waste:
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Solutions containing B022 should be collected in a separate, sealed, and clearly labeled

hazardous liquid waste container.

Do not mix B022 waste with other incompatible chemical waste streams. Check your

institution's guidelines for specific compatibility information.

Aqueous solutions containing B022 should not be disposed of down the drain.

Sharps Waste:

Any sharps, such as needles or razor blades, contaminated with B022 must be disposed

of in a designated, puncture-resistant sharps container for chemical waste.

3. Labeling:

All waste containers must be clearly labeled with the following information:

The words "Hazardous Waste"

The full chemical name: "B022 (NIK Inhibitor)"

The CAS number: "1202764-53-1"

The primary hazard(s) as indicated in the SDS.

The date of accumulation.

4. Storage:

Store hazardous waste containers in a designated, well-ventilated, and secure area, away

from general laboratory traffic.

Ensure containers are kept closed except when adding waste.

5. Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.
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Never dispose of B022 waste in the regular trash or down the sanitary sewer.

B022 Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of B022
and contaminated materials.

B022 Disposal Workflow
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Caption: A flowchart outlining the proper segregation and disposal of B022 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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